Cas no 3971-28-6 (1,3-Cyclohexanedimethanol)

• Product Name: 1,3-Cyclohexanedimethanol
• CAS No: 3971-28-6
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 311983
• PubChem ID: 107204
• Update Time: 2025-07-20

1,3-Cyclohexanedimethanol Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedimethanol
• [3-(hydroxymethyl)cyclohexyl]methanol
• 1,3-Bis(hydroxymethyl)cyclohexane
• cyclohexane-1,3-diyldimethanol
• SCHEMBL44806
• 30B29WCY1W
• AKOS006281257
• ((1R,3S)-cyclohexane-1,3-diyl)dimethanol
• AB85743
• NS00049402
• 3971-28-6
• UNII-30B29WCY1W
• EINECS 223-594-5
• DTXSID70871047

• Inchi： 1S/C8H16O2/c9-5-7-2-1-3-8(4-7)6-10/h7-10H,1-6H2
• InChI Key： LUSFFPXRDZKBMF-UHFFFAOYSA-N
• SMILES： OCC1CCCC(CO)C1

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 83.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 0.8

Experimental Properties

• Density: 1.0360
• Boiling Point: 222.84°C (rough estimate)
• Flash Point: 131.5°C
• Refractive Index: 1.4912 (estimate)
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 1,3-Cyclohexanedimethanol

Comprehensive Guide to 1,3-Cyclohexanedimethanol (CAS No. 3971-28-6): Properties, Applications, and Industry Trends

1,3-Cyclohexanedimethanol (CAS No. 3971-28-6), often abbreviated as CHDM, is a versatile diol compound widely used in polymer synthesis, coatings, and specialty chemicals. Its unique cycloaliphatic structure contributes to enhanced thermal stability, chemical resistance, and flexibility in end products. As industries increasingly prioritize sustainability and high-performance materials, 1,3-Cyclohexanedimethanol has gained attention for its role in eco-friendly formulations and advanced material science.

The chemical formula of 1,3-Cyclohexanedimethanol is C₈H₁₆O₂, featuring two hydroxyl groups attached to a cyclohexane ring. This configuration enables it to act as a key monomer in polycondensation reactions, particularly for producing polyesters and polyurethanes. Manufacturers value its compatibility with other diols like ethylene glycol and 1,4-butanediol, allowing tailored material properties for applications ranging from packaging films to automotive coatings.

Recent trends highlight the growing demand for bio-based 1,3-Cyclohexanedimethanol derivatives, aligning with global sustainability goals. Researchers are exploring catalytic pathways to synthesize CHDM from renewable feedstocks, addressing queries like "Is 1,3-Cyclohexanedimethanol biodegradable?" or "How to reduce the carbon footprint of polyols?" Such developments resonate with environmentally conscious brands seeking greener alternatives without compromising performance.

In the coatings industry, 1,3-Cyclohexanedimethanol improves scratch resistance and weatherability, making it ideal for outdoor applications. Formulators frequently search for "CHDM vs. other diols in UV-curable resins" or "thermal stability of cyclohexanedimethanol-based polymers," reflecting its technical advantages. Additionally, its low volatility and high boiling point (≈290°C) ensure safer handling compared to shorter-chain diols, a critical factor in industrial settings.

Beyond polymers, CAS No. 3971-28-6 finds niche uses in adhesives, plasticizers, and even pharmaceutical intermediates. Its ability to modify crystallinity and Tg (glass transition temperature) attracts R&D teams working on "high-performance engineering plastics." For instance, CHDM-modified PET (polyethylene terephthalate) exhibits better clarity and impact strength, answering market needs for durable yet lightweight packaging solutions.

Quality control of 1,3-Cyclohexanedimethanol involves stringent purity assays (typically ≥98%), with HPLC and GC-MS as standard analytical methods. Suppliers often address FAQs like "How to store 1,3-Cyclohexanedimethanol?" (recommended: inert atmosphere, away from oxidizers) or "Is CHDM compatible with metal catalysts?" (yes, but chelating agents may be required). These details underscore its industrial relevance while ensuring safe utilization.

Looking ahead, innovations in circular economy models may further elevate 3971-28-6's profile. Concepts like "chemical recycling of CHDM-containing polymers" or "lifecycle assessment of cyclohexanedimethanol production" are emerging as hot topics. As regulatory pressures mount, manufacturers investing in cleaner synthesis routes for 1,3-Cyclohexanedimethanol will likely gain a competitive edge in markets prioritizing ESG (Environmental, Social, and Governance) criteria.

In summary, 1,3-Cyclohexanedimethanol (CAS No. 3971-28-6) bridges performance and sustainability across multiple industries. Its adaptability to evolving material requirements—coupled with ongoing research into greener production methods—positions it as a critical ingredient for future-facing chemical solutions. Whether optimizing polymer chains or reducing environmental impact, CHDM remains a focal point for innovation in modern chemistry.